Cas no 116573-18-3 (ethyl 3-[4-(6-chlorobenzooxazol-2-yl)oxyphenoxy]propanoate)

ethyl 3-[4-(6-chlorobenzooxazol-2-yl)oxyphenoxy]propanoate structure
116573-18-3 structure
Product Name:ethyl 3-[4-(6-chlorobenzooxazol-2-yl)oxyphenoxy]propanoate
CAS No:116573-18-3
MF:C18H16ClNO5
MW:361.776344299316
CID:230653
PubChem ID:145523
Update Time:2025-04-19

ethyl 3-[4-(6-chlorobenzooxazol-2-yl)oxyphenoxy]propanoate Chemical and Physical Properties

Names and Identifiers

    • ethyl 3-[4-(6-chlorobenzooxazol-2-yl)oxyphenoxy]propanoate
    • ethyl 3-[4-[(6-chloro-1,3-benzoxazol-2-yl)oxy]phenoxy]propanoate
    • Acclaim
    • Ethyl 2-[4-(6-chlorobenzoxazolyl-2-oxy)phenoxy]propionate
    • ethyl 2-[4-[(6-chlorobenzoxazol-2-yl)oxy]phenoxy]propionate
    • Fenoxaprop ethyl ester
    • Furore
    • HOE 33171
    • HOE-A 25-01
    • Propanoic acid, 2-(4-((6-chloro-2-benzoxazolyl)oxy)phenoxy)-, ethyl ester, (.+
    • Propanoic acid, 2-[4-[(6-chloro-2-benzoxazolyl)oxy]phenoxy]-, ethyl ester
    • Puma
    • Whip
    • Duphar 30-15
    • 2-[4-(6-Chlorobenzoxazol-2-yloxy)phenoxy]propionic acid ethyl ester
    • Ethyl 2-(4-(6-chlorobenzoxazolyl-2-oxy)phenoxy)propionate
    • DTXSID40151429
    • 116573-18-3
    • Ethyl 3-(4-((6-chlorobenzo[d]oxazol-2-yl)oxy)phenoxy)propanoate
    • Ethyl 3-(4-(6-chlorobenzoxazolyl-2-oxy)phenoxy)propionate
    • Inchi: 1S/C18H16ClNO5/c1-2-22-17(21)9-10-23-13-4-6-14(7-5-13)24-18-20-15-8-3-12(19)11-16(15)25-18/h3-8,11H,2,9-10H2,1H3
    • InChI Key: ZZJKDQVEAHXHLK-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)OC(=N2)OC1C=CC(=CC=1)OCCC(=O)OCC

Computed Properties

  • Exact Mass: 361.07178
  • Monoisotopic Mass: 361.072
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 8
  • Complexity: 430
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 70.8Ų

Experimental Properties

  • Density: 1.312
  • Boiling Point: 500.6°Cat760mmHg
  • Flash Point: 256.6°C
  • Refractive Index: 1.588
  • PSA: 70.79
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